![molecular formula C15H20Cl2N2 B6201196 1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride CAS No. 2694734-02-4](/img/no-structure.png)
1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride
Overview
Description
1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride is a chemical compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological and pharmaceutical activities
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride typically involves the reaction of naphthalene derivatives with piperazine. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts . Another approach involves the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, and intermolecular cycloaddition of alkynes bearing amino groups .
Industrial Production Methods
Industrial production methods for piperazine derivatives often involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include parallel solid-phase synthesis and photocatalytic synthesis .
Chemical Reactions Analysis
Types of Reactions
1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may produce naphthalene derivatives with additional oxygen-containing functional groups, while reduction may yield more saturated compounds .
Scientific Research Applications
1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride has a wide range of scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential effects on biological systems and its interactions with various biomolecules.
Medicine: Investigated for its potential therapeutic properties and its role in drug development.
Industry: Utilized in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of 1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride involves its interaction with specific molecular targets and pathways within biological systems. The piperazine moiety is known to interact with various receptors and enzymes, potentially modulating their activity and leading to various biological effects .
Comparison with Similar Compounds
Similar Compounds
1-benzylpiperidin-4-yl piperazine: Another piperazine derivative with similar chemical properties.
1-ethyl-4-piperidin-4-yl-piperazine: A compound with a similar piperazine core structure but different substituents.
1-[(naphthalen-2-yl)methyl]piperazine: The base compound without the dihydrochloride salt form.
Uniqueness
1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride is unique due to its specific naphthalene and piperazine structure, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride involves the reaction of naphthalene-2-methanol with piperazine in the presence of a suitable solvent and acid catalyst, followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Naphthalene-2-methanol", "Piperazine", "Acid catalyst", "Hydrochloric acid", "Suitable solvent" ], "Reaction": [ "Step 1: Dissolve naphthalene-2-methanol and piperazine in a suitable solvent, such as ethanol or methanol.", "Step 2: Add an acid catalyst, such as sulfuric acid or hydrochloric acid, to the reaction mixture and heat under reflux for several hours.", "Step 3: Allow the reaction mixture to cool and then add hydrochloric acid to form the dihydrochloride salt of the product.", "Step 4: Isolate the product by filtration or crystallization and dry under vacuum." ] } | |
CAS No. |
2694734-02-4 |
Molecular Formula |
C15H20Cl2N2 |
Molecular Weight |
299.2 |
Purity |
95 |
Origin of Product |
United States |
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